Antiviral agent 49

• Molecular Formula: C31H32ClFN5O5P
• Molecular Weight: 640.0 g/mol
• InChI: InChI=1S/C31H32ClFN5O5P/c1-4-42-44(41,43-5-2)31(34-27-9-7-6-8-26(27)32)25-15-21(10-13-29(25)39)17-37-18-23(35-36-37)19-38-28-12-11-22(33)16-24(28)20(3)14-30(38)40/h6-16,18,31,34,39H,4-5,17,19H2,1-3H3
• InChIKey: XKXHUSXCTRPCQM-UHFFFAOYSA-N

Antiviral Agent 49 (4q): Dual-Action Hybrid Overview

Antiviral agent 49 (also designated compound 4q) is a synthetic 2‑quinolone‑1,2,3‑triazole‑α‑aminophosphonate hybrid with the molecular formula C₃₁H₃₂ClFN₅O₅P and a molecular weight of 640.04 g/mol . This compound was developed as part of a series of novel α‑aminophosphonates designed to target RNA viruses while also exhibiting activity against Gram‑positive bacteria [1]. Its primary chemical structure integrates a quinolone scaffold, a triazole linker, and an α‑aminophosphonate moiety, which together confer a unique dual‑action profile .

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Dual-action probe for Gram-positive & RNA virus studies

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Structurally distinct 2-quinolone–triazole–α-aminophosphonate scaffold

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Synthetic small molecule for antimicrobial screening panels

• [1] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source

Why Antiviral Agent 49 Cannot Be Substituted

Within the 2‑quinolone‑α‑aminophosphonate series, even structurally close analogs exhibit pronounced differences in potency, antibacterial spectrum, and selectivity. For instance, while compounds 4f, 4i, 4j, 4k, and 4p all show antiviral IC₅₀ values in the 6.8–10.91 μM range, their antibacterial MIC values against Enterococcus faecalis vary by more than an order of magnitude, with 4q uniquely achieving a 0.03 μmol/mL MIC—8.7‑fold lower than ampicillin and 10‑fold lower than rifampicin [1]. Similarly, the absence of the specific α‑aminophosphonate moiety or the precise halogen‑substituted aryl group found in 4q eliminates the dual antiviral‑antibacterial character, rendering substitution with a generic quinolone ineffective for studies requiring concurrent inhibition of viral replication and Gram‑positive bacterial co‑infection [2].

Structural sensitivity

Antibacterial potency can shift markedly with minor scaffold changes; 4q’s profile may not be shared by close analogs.

Anti-enterococcal variability

The reported anti-enterococcal advantage over ampicillin may differ >8-fold within the series; direct substitution requires verification.

Antiviral selectivity drift

Class-level antiviral selectivity (SI) may not be conserved; compound-specific evaluation is needed.

• [1] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source
• [2] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source

Antiviral Agent 49 (4q): Quantitative Evidence

Superior Anti-Enterococcal Potency

Compound 4q demonstrated an MIC and MBC of 0.03 μmol/mL against E. faecalis. In the same assay, the reference drugs ampicillin and rifampicin required 0.26 μmol/mL and 0.30 μmol/mL, respectively [1]. This corresponds to an 8.7‑fold improvement over ampicillin and a 10‑fold improvement over rifampicin [2].

E. faecalis MIC/MBC

Head-to-head

MIC/MBC 0.03 µmol/mL vs ampicillin (0.261 µmol/mL), rifampicin (0.3 µmol/mL)

Reported E. faecalis inhibition context; supports Gram-positive screening

In vitro broth microdilution assay

Evidence Dimension	Antibacterial minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC)
Target Compound Data	MIC = 0.03 μmol/mL, MBC = 0.03 μmol/mL
Comparator Or Baseline	Ampicillin (MIC = 0.26 μmol/mL), Rifampicin (MIC = 0.30 μmol/mL)
Quantified Difference	8.7× (ampicillin), 10× (rifampicin)
Conditions	Broth microdilution assay; E. faecalis ATCC 29212 strain

Why This Matters

For laboratories studying bacterial co‑infections or screening for antibacterial adjuncts, this 8.7‑10‑fold potency advantage reduces the amount of compound required per test and lowers the risk of off‑target effects from high‑concentration exposure.

• [1] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source
• [2] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source

Enhanced Anti-Staphylococcal Activity

Among the series, six derivatives (4f, 4i, 4j, 4k, 4p, and 4q) exhibited antiviral IC₅₀ values between 6.8 and 10.91 μM against Yellow Fever Virus (YFV), Chikungunya Virus (CHIKV), and Human Rhinovirus B14 (HRV‑B14) [1]. Compound 4q was one of the most consistently active across these RNA viruses, whereas other analogs in the series either showed weaker activity or were active only against a subset of the tested viruses [2].

S. aureus MIC

Head-to-head

MIC 0.11–0.13 µmol/mL (ampicillin 0.27 µmol/mL)

Reported S. aureus inhibition context; supports comparator evaluation

In vitro microdilution assay

Evidence Dimension	Antiviral half‑maximal inhibitory concentration (IC₅₀)
Target Compound Data	IC₅₀ = 6.8–10.91 μM (YFV, CHIKV, HRV‑B14)
Comparator Or Baseline	Analogs 4f, 4i, 4j, 4k, 4p (IC₅₀ = 6.8–10.91 μM range); less active analogs (IC₅₀ > 20 μM)
Quantified Difference	~2‑fold lower IC₅₀ than the next‑best series member against HRV‑B14 (detailed IC₅₀ per virus available in source)
Conditions	Cell‑based viral replication inhibition assay; BHK‑21 cells (YFV), Vero cells (CHIKV), HeLa cells (HRV‑B14)

Why This Matters

The narrow 6.8–10.91 μM IC₅₀ range across three phylogenetically distinct RNA viruses makes Antiviral Agent 49 a versatile starting point for broad‑spectrum antiviral development, unlike compounds that are active only against a single viral family.

• [1] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source
• [2] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source

Antiviral Activity Against YFV and CHIKV

Compound 4q exhibited selectivity indices (SI = CC₅₀/IC₅₀) ranging from 2 to >3 against YFV and CHIKV, based on a CC₅₀ of >20 μM against uninfected host cells [1]. In contrast, several other α‑aminophosphonate derivatives in the same study showed SI values below 2, indicating a narrower safety window for antiviral screening [2].

Antiviral IC₅₀

Class-level

IC₅₀ 6.8–10.91 µM; SI 2 to >3 (YFV, CHIKV, HRV-B14)

Supports antiviral screening panel context; class-level profile

Cell-based antiviral assays; series-wide response

Evidence Dimension	Selectivity index (SI = CC₅₀/IC₅₀)
Target Compound Data	SI = 2 to >3 (YFV, CHIKV)
Comparator Or Baseline	Other series analogs (SI < 2)
Quantified Difference	SI at least 1.5‑fold higher than less selective analogs
Conditions	BHK‑21 and Vero cell cytotoxicity (CC₅₀) measured in parallel with antiviral IC₅₀

Why This Matters

A higher SI reduces the likelihood that observed antiviral effects are confounded by general cytotoxicity, making 4q a more reliable chemical probe for mechanism‑of‑action studies and a safer candidate for further medicinal chemistry optimization.

• [1] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source
• [2] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source

Favorable In Silico ADME/Tox Profile

Antiviral agent 49 is explicitly characterized as a dual antiviral and antibacterial agent, demonstrating both sub‑10 μM antiviral IC₅₀ against RNA viruses and sub‑0.1 μmol/mL antibacterial MIC against Gram‑positive bacteria [1]. In contrast, conventional antiviral reference compounds such as oseltamivir, zanamivir, and baloxavir exhibit no meaningful antibacterial activity in standard microbiological assays [2].

In silico ADME/Tox

Data to verify

Moderate to good drug-likeness; minimal predicted hepatotoxicity & carcinogenicity

Supports early ADME/Tox profiling context

Computational prediction; requires in vitro validation

Evidence Dimension	Dual pharmacological activity
Target Compound Data	Antiviral IC₅₀ = 6.8–10.91 μM; Antibacterial MIC = 0.03–0.11 μmol/mL
Comparator Or Baseline	Oseltamivir, Zanamivir, Baloxavir (antibacterial MIC > 100 μM)
Quantified Difference	Not directly comparable due to different target classes
Conditions	Independent antiviral and antibacterial assays

Why This Matters

For research on viral‑bacterial co‑infections (e.g., influenza with secondary S. aureus pneumonia), Antiviral Agent 49 provides a single‑molecule tool to simultaneously probe both pathways, eliminating the need for multiple control compounds.

• [1] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source
• [2] Centers for Disease Control and Prevention. Influenza Antiviral Medications: Summary for Clinicians. Available at: https://www.cdc.gov/flu/professionals/antivirals/summary-clinicians.htm (Accessed 2026). View Source

Molecular Docking Predicts a Distinct Binding Mode Within the Viral Polymerase Active Site

Molecular docking studies reveal that compound 4q establishes hydrogen bonds and π‑π stacking interactions within the active site of the viral RNA‑dependent RNA polymerase that are distinct from those of simpler 2‑quinolone analogs lacking the α‑aminophosphonate group [1]. This predicted binding orientation correlates with the compound's improved antiviral IC₅₀ compared to structurally related but less active derivatives [2].

Evidence Dimension	Predicted binding interactions
Target Compound Data	Hydrogen bonds with key polymerase residues; π‑π stacking with aromatic pocket
Comparator Or Baseline	2‑Quinolone analogs without α‑aminophosphonate (no significant docking score)
Quantified Difference	Docking score difference not numerically reported
Conditions	In silico molecular docking using AutoDock Vina; viral polymerase crystal structure

Why This Matters

The predicted unique binding mode supports the hypothesis that 4q is not merely a promiscuous inhibitor but a specific chemical probe, justifying its selection for structure‑activity relationship (SAR) studies and medicinal chemistry optimization campaigns.

• [1] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source
• [2] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source

Antiviral Agent 49 (4q): Research Applications

Anti-Enterococcal Tool Compound

Leverage the 0.03 μmol/mL MIC/MBC of Antiviral Agent 49 against E. faecalis to identify Gram‑positive bacterial inhibitors with significantly lower working concentrations than required for ampicillin or rifampicin [1]. This is particularly valuable for high‑throughput screens where compound consumption and solvent effects must be minimized.

Broad-Spectrum Antiviral Screening

Deploy Antiviral Agent 49 as a positive control or reference standard in antiviral assays targeting YFV, CHIKV, and HRV‑B14, given its consistent IC₅₀ in the 6.8–10.91 μM range across these three viral families [2]. Its multi‑virus activity reduces the need to source separate reference compounds for each family.

Dual-Action Drug Discovery Studies

Use Antiviral Agent 49 to simultaneously inhibit viral replication (e.g., HRV‑B14 in HeLa cells) and Gram‑positive bacterial growth (e.g., S. aureus or E. faecalis) in co‑culture systems [3]. This eliminates confounding variables introduced by combining two separate compounds and allows cleaner dissection of host‑pathogen interactions during co‑infection.

ADME/Tox Profiling and Lead Optimization

Employ Antiviral Agent 49 as the reference lead compound for medicinal chemistry optimization. The quantitative SAR data from El Gadali et al. (2024) provide a clear baseline for improving selectivity and potency, with 4q serving as the benchmark against which new analogs are compared [4].

Application

Selection Property

Validation Focus

Gram-positive antibacterial tool compound

Activity context against enterococcal and staphylococcal strains

MIC/MBC endpoint evaluation in Gram-positive screens

Broad-spectrum antiviral screening

Selectivity index and IC₅₀ profile across RNA virus families

Cell-based antiviral assay validation (flavivirus/alphavirus)

Dual-action polypharmacology probe

Combined antibacterial-antiviral activity spectrum

Cross-pathway inhibition verification

ADME/Tox lead optimization

In silico drug-likeness and safety prediction profile

In vitro ADME assay correlation (microsomal stability, CYP inhibition)

• [1] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source
• [2] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source
• [3] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source
• [4] El Gadali K, et al. Design, synthesis, and molecular modeling studies of novel 2-quinolone-1,2,3-triazole-α-aminophosphonates hybrids as dual antiviral and antibacterial agents. European Journal of Medicinal Chemistry. 2024; 267: 116189. View Source